Cas no 1218713-80-4 (2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol)

• Product Name: 2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol
• CAS No: 1218713-80-4
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 5157704
• Update Time: 2025-10-24

2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-({bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol
• 2-[({bicyclo[2.2.1]hept-5-en-2-yl}methyl)amino]propan-1-ol
• 1-Propanol, 2-[(bicyclo[2.2.1]hept-5-en-2-ylmethyl)amino]-
• 2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol

• Inchi： 1S/C11H19NO/c1-8(7-13)12-6-11-5-9-2-3-10(11)4-9/h2-3,8-13H,4-7H2,1H3
• InChI Key： CQUUXJQZIFDHGI-UHFFFAOYSA-N
• SMILES： OCC(C)NCC1CC2C=CC1C2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 202
• XLogP3: 1.2
• Topological Polar Surface Area: 32.299

Additional information on 2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol

Comprehensive Overview of 2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol (CAS No. 1218713-80-4)

2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol (CAS No. 1218713-80-4) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and material science research. Its molecular framework combines a bicyclo[2.2.1]heptene core with an amino alcohol functional group, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological and inflammatory pathways, aligning with current trends in precision medicine.

The compound’s CAS No. 1218713-80-4 serves as a critical identifier in chemical databases, ensuring accurate sourcing and regulatory compliance. Its bicyclic structure contributes to stereochemical rigidity, a feature highly valued in asymmetric catalysis and chiral drug development. Recent studies highlight its utility in designing enzyme inhibitors, a hot topic in oncology and metabolic disorder research. This aligns with frequent search queries like "novel enzyme inhibitors 2024" or "chiral building blocks for drug design," reflecting its relevance in contemporary science.

From a synthetic perspective, 2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol offers modular reactivity. The amino alcohol moiety enables participation in multicomponent reactions, such as Ugi or Mannich-type transformations, which are widely discussed in green chemistry forums. Sustainability-focused researchers often search for "eco-friendly amine derivatives," making this compound a candidate for greener synthetic routes. Its bicycloheptene segment also provides opportunities for ring-opening polymerizations, a technique trending in biodegradable material development.

Analytical characterization of CAS No. 1218713-80-4 typically involves advanced techniques like NMR spectroscopy and HPLC-MS, addressing common user questions such as "how to validate complex amine structures." The compound’s logP and hydrogen bonding capacity are frequently calculated parameters, as they influence bioavailability—a key concern in pharmacokinetic optimization. These attributes resonate with search trends like "ADME prediction for bicyclic compounds."

In material science, the bicyclo[2.2.1]heptene unit’s strain energy is exploited to create high-performance polymers. This aligns with industrial demand for lightweight, durable materials in aerospace and electronics—topics often searched alongside "advanced polymer precursors." Additionally, the compound’s potential in supramolecular chemistry is under investigation, particularly for host-guest systems, a niche but growing area in nanotechnology discussions.

Safety and handling protocols for 2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol emphasize standard organic lab practices, avoiding any hazardous classifications. Its stability under inert atmospheres makes it suitable for industrial-scale applications, addressing queries like "scaling up amino alcohol synthesis." Regulatory databases confirm its non-restricted status, ensuring unimpeded research utilization.

Future directions for CAS No. 1218713-80-4 may include CRISPR-Cas9 delivery systems, where its amino alcohol group could facilitate nanoparticle functionalization—a trending topic in gene therapy circles. Patent analyses reveal growing interest in similar structures for RNA therapeutics, reflecting its alignment with "next-gen drug delivery" search volumes.

In summary, 2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol represents a multifaceted tool for modern chemistry. Its intersection with drug discovery, sustainable synthesis, and advanced materials ensures continued relevance, while its well-documented CAS No. 1218713-80-4 streamlines academic and industrial access. As research evolves, this compound is poised to address pressing challenges in healthcare and technology.